Cas no 82508-32-5 (Pseudolaric Acid A)

Pseudolaric Acid A structure

Product Name:Pseudolaric Acid A

CAS No:82508-32-5

MF:C₂₂H₂₈O₆

MW:388.454127311707

MDL:MFCD31560788

CID:823208

PubChem ID:5195969

Update Time:2024-10-27

Pseudolaric Acid A Chemical and Physical Properties

Names and Identifiers

- Pseudolaric Acid A
- (2E,4E)-5-[(3R,4S,4aS,9aR)-4a-(acetyloxy)-3,7-dimethyl-1-oxo-3,4,4a,5,6,9-hexahydro-4,9a-ethanocyclohepta[c]pyran-3(1H)-yl]-2-methylpenta-2,4-dienoic acid
- 2,4-Pentadienoic acid, 5-(4a-(acetyloxy)-3,4,4a,5,6,9-hexahydro-3,7-dimethyl-1-oxo-1H-4,9a-ethanocyclohepta(c)pyran-3-yl)-2-methyl-(3alpha(2E,4E),4alpha,4aalpha,9aalpha)-(-)-
- PseudolaricAcid?A
- (2E,4E)-5-[(3R,4S,4aS,9aR)-4a-(Acetyloxy)-3,4,4a,5,6,9-hexahydro-3,7-dimethyl-1-oxo-1H-4,9a-ethanocyclohepta[c]pyran-3-yl]-2-methyl-2,4-pentadienoic acid
- (2E,4E)-5-[(3R,4S,4aS,9aR)-4a-(Acetyloxy)-3,4,4a,5,6,9-hexahydro-3,7-dimethyl-1-oxo-1H-4,9a-ethanocyclohepta[c]pyran-3-yl]-2-methyl-2,4-pentadienoic acid (ACI)
- 1H-4,9a-Ethanocyclohepta[c]pyran, 2,4-pentadienoic acid deriv. (ZCI)
- 2,4-Pentadienoic acid, 5-[4a-(acetyloxy)-3,4,4a,5,6,9-hexahydro-3,7-dimethyl-1-oxo-1H-4,9a-ethanocyclohepta[c]pyran-3-yl]-2-methyl-, [3α(2E,4E),4α,4aα,9aα]-(-)- (ZCI)
- NSC 615487
- Pseudolaric acid A
- AC-34803
- CHEMBL222473
- 2,4-Pentadienoic acid, 5-(4a-(acetyloxy)-3,4,4a,5,6,9-hexahydro-3,7-dimethyl-1-oxo-1H-4,9a-ethanocyclohepta(c)pyran-3-yl)-2-methyl-, (3alpha(2E,4E),4alpha,4aalpha,9aalpha)-(-)-
- 82508-32-5
- 2,4-Pentadienoic acid, 5-(4a-(acetyloxyl)-3,4,4a,5,6,9-hexahydro-3,7-dimethyl-1-oxo-1H-4,9a-ethanocyclohepta(c)pyran-3-yl)-2-methyl-, (3-alpha(2E,4E),4-alpha,9a-alpha)-(-)-
- Pseudolaric-acid
- NSC615487
- DTXSID501033697
- HY-N0673
- AKOS015897139
- CS-0009705
- (2E,4E)-5-[(1R,7S,8S,9R)-7-acetyloxy-4,9-dimethyl-11-oxo-10-oxatricyclo[6.3.2.01,7]tridec-3-en-9-yl]-2-methylpenta-2,4-dienoic acid
- (2E,4E)-5-[(1R,7R,8S,9S)-7-acetyloxy-4,9-dimethyl-11-oxo-10-oxatricyclo[6.3.2.01,7]tridec-3-en-9-yl]-2-methylpenta-2,4-dienoic acid
- AS-83274
- Q-100842
- 5-(7-Acetyloxy-4,9-dimethyl-11-oxo-10-oxatricyclo[6.3.2.01,7]tridec-3-en-9-yl)-2-methylpenta-2,4-dienoic acid
- Peseudolaric Acid A
- (2E,4E)-5-((1R,7S,8S,9R)-7-acetyloxy-4,9-dimethyl-11-oxo-10-oxatricyclo(6.3.2.01,7)tridec-3-en-9-yl)-2-methylpenta-2,4-dienoic acid
- DA-66985
- 2,4-Pentadienoic acid, 5-(4a-(acetyloxyl)-3,4,4a,5,6,9-hexahydro-3,7-dimethyl-1-oxo-1H-4,9a-ethanocyclohepta(c)pyran-3-yl)-2-methyl-, (3-alpha(2E,4E),4-alpha,9a-alpha)-(-)-(9CI)
- Pseudolarate a
- MDL： MFCD31560788
- Inchi： 1S/C22H28O6/c1-14-7-11-21-12-9-17(22(21,13-8-14)27-16(3)23)20(4,28-19(21)26)10-5-6-15(2)18(24)25/h5-7,10,17H,8-9,11-13H2,1-4H3,(H,24,25)/b10-5+,15-6+/t17-,20+,21+,22-/m0/s1
- InChI Key： GOHMRMDXUXWCDQ-MPVZDDSSSA-N
- SMILES： O([C@]12CCC(C)=CC[C@@]31CC[C@H]2[C@@](C)(/C=C/C=C(\C)/C(=O)O)OC3=O)C(=O)C

Computed Properties

Exact Mass: 388.18900
Monoisotopic Mass: 388.18858861 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 5
Complexity: 806
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 4
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 2
Molecular Weight: 388.5
XLogP3: 2.7
Topological Polar Surface Area: 89.9Å²

Experimental Properties

Color/Form: Powder
Density: 1.23
Melting Point: 206-207 ºC
Boiling Point: 434.16°C (rough estimate)
Refractive Index: 1.4450 (estimate)
PSA: 89.90000
LogP: 3.71750

Pseudolaric Acid A Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N0673-5mg	Pseudolaric Acid A	82508-32-5	99.65%	5mg	￥2690	2024-04-17
MedChemExpress	HY-N0673-10mg	Pseudolaric Acid A	82508-32-5	99.65%	10mg	￥4570	2024-04-17
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0981-20mg	Pseudolaric Acid A	82508-32-5	HPLC≥98%	HPLC≥98%	询价	2021-07-04
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Chengdu Biopurify Phytochemicals Ltd	BP1167-20mg	Pseudolaric Acid A	82508-32-5	98%	20mg	$96	2023-09-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4S0931-1 mg	Pseudolaric acid A	82508-32-5	99.91%	1mg	￥850.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4S0931-5 mg	Pseudolaric acid A	82508-32-5	99.91%	5mg	￥2450.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4S0931-10 mg	Pseudolaric acid A	82508-32-5	99.91%	10mg	￥4145.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4S0931-1 mL * 10 mM (in DMSO)	Pseudolaric acid A	82508-32-5	99.91%	1 mL * 10 mM (in DMSO)	￥2450.00	2022-04-26

Pseudolaric Acid A Production Method

Production Method 1

82508-37-0

82508-32-5

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 2

915708-16-6

82508-32-5

Reaction Conditions

1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
2.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ; 1 h, rt
2.2 Reagents: Sodium bicarbonate ; 10 min, rt
3.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
4.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
4.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
4.3 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
5.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
5.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
5.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
6.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 3

915708-13-3

82508-32-5

Reaction Conditions

1.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone , Thionyl chloride ; 0 °C; 0.5 h, rt
1.2 Reagents: Sodium Solvents: Diethyl ether ; 12 h, reflux
2.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane , Water ; 2 h, rt
3.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
4.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ; 1 h, rt
4.2 Reagents: Sodium bicarbonate ; 10 min, rt
5.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
6.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
6.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
6.3 Reagents: Ammonium chloride Solvents: Water
7.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
7.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
7.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
7.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
8.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 4

82508-32-5

Reaction Conditions

1.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ; 3 h, -40 °C
2.1 Solvents: Tetrahydrofuran ; 1 h, -20 °C
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone , Thionyl chloride ; 0 °C; 0.5 h, rt
3.2 Reagents: Sodium Solvents: Diethyl ether ; 12 h, reflux
4.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane , Water ; 2 h, rt
5.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
6.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ; 1 h, rt
6.2 Reagents: Sodium bicarbonate ; 10 min, rt
7.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
8.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
8.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
8.3 Reagents: Ammonium chloride Solvents: Water
9.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
9.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
9.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
9.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
10.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 5

82508-32-5

Reaction Conditions

1.1 Reagents: Triethylamine , Isobutyl chloroformate Solvents: Diethyl ether , Tetrahydrofuran ; 30 min, -20 °C; -20 °C → 0 °C
1.2 Solvents: Diethyl ether ; 0 °C; 3 h, rt
2.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ; 3 h, -40 °C
3.1 Solvents: Tetrahydrofuran ; 1 h, -20 °C
3.2 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone , Thionyl chloride ; 0 °C; 0.5 h, rt
4.2 Reagents: Sodium Solvents: Diethyl ether ; 12 h, reflux
5.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane , Water ; 2 h, rt
6.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
7.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ; 1 h, rt
7.2 Reagents: Sodium bicarbonate ; 10 min, rt
8.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
9.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
9.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
9.3 Reagents: Ammonium chloride Solvents: Water
10.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
10.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
10.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
10.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
11.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 6

82508-32-5

Reaction Conditions

1.1 Reagents: 2-Methyl-2-butene , Monosodium phosphate , Sodium chlorite Solvents: tert-Butanol , Water ; rt; 2 h, rt
2.1 Reagents: Triethylamine , Isobutyl chloroformate Solvents: Diethyl ether , Tetrahydrofuran ; 30 min, -20 °C; -20 °C → 0 °C
2.2 Solvents: Diethyl ether ; 0 °C; 3 h, rt
3.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ; 3 h, -40 °C
4.1 Solvents: Tetrahydrofuran ; 1 h, -20 °C
4.2 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone , Thionyl chloride ; 0 °C; 0.5 h, rt
5.2 Reagents: Sodium Solvents: Diethyl ether ; 12 h, reflux
6.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane , Water ; 2 h, rt
7.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
8.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ; 1 h, rt
8.2 Reagents: Sodium bicarbonate ; 10 min, rt
9.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
10.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
10.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
10.3 Reagents: Ammonium chloride Solvents: Water
11.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
11.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
11.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
11.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
12.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 7

82508-32-5

Reaction Conditions

1.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane ; 6 h, rt
2.1 Solvents: Tetrahydrofuran ; 0 °C; 1 h, rt
2.2 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 20 min, -78 °C
3.2 Solvents: Dichloromethane ; 30 min, -78 °C
3.3 Reagents: Triethylamine ; 10 min, -78 °C
3.4 Reagents: Water
4.1 Reagents: 2-Methyl-2-butene , Monosodium phosphate , Sodium chlorite Solvents: tert-Butanol , Water ; rt; 2 h, rt
5.1 Reagents: Triethylamine , Isobutyl chloroformate Solvents: Diethyl ether , Tetrahydrofuran ; 30 min, -20 °C; -20 °C → 0 °C
5.2 Solvents: Diethyl ether ; 0 °C; 3 h, rt
6.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ; 3 h, -40 °C
7.1 Solvents: Tetrahydrofuran ; 1 h, -20 °C
7.2 Reagents: Ammonium chloride Solvents: Water
8.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone , Thionyl chloride ; 0 °C; 0.5 h, rt
8.2 Reagents: Sodium Solvents: Diethyl ether ; 12 h, reflux
9.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane , Water ; 2 h, rt
10.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
11.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ; 1 h, rt
11.2 Reagents: Sodium bicarbonate ; 10 min, rt
12.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
13.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
13.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
13.3 Reagents: Ammonium chloride Solvents: Water
14.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
14.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
14.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
14.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
15.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 8

69739-34-0

82508-32-5

Reaction Conditions

1.1 Reagents: 2,6-Lutidine Solvents: Dichloromethane ; 30 min, rt
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 3 h, 0 °C
2.2 Reagents: Potassium sodium tartrate Solvents: Water
2.3 Reagents: Sulfuric acid Solvents: Water ; pH 4
2.4 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 2 h, rt
2.5 Reagents: Ammonium chloride Solvents: Water
2.6 Catalysts: p-Toluenesulfonic acid ; 1 h, rt
2.7 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane ; 6 h, rt
4.1 Solvents: Tetrahydrofuran ; 0 °C; 1 h, rt
4.2 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 20 min, -78 °C
5.2 Solvents: Dichloromethane ; 30 min, -78 °C
5.3 Reagents: Triethylamine ; 10 min, -78 °C
5.4 Reagents: Water
6.1 Reagents: 2-Methyl-2-butene , Monosodium phosphate , Sodium chlorite Solvents: tert-Butanol , Water ; rt; 2 h, rt
7.1 Reagents: Triethylamine , Isobutyl chloroformate Solvents: Diethyl ether , Tetrahydrofuran ; 30 min, -20 °C; -20 °C → 0 °C
7.2 Solvents: Diethyl ether ; 0 °C; 3 h, rt
8.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ; 3 h, -40 °C
9.1 Solvents: Tetrahydrofuran ; 1 h, -20 °C
9.2 Reagents: Ammonium chloride Solvents: Water
10.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone , Thionyl chloride ; 0 °C; 0.5 h, rt
10.2 Reagents: Sodium Solvents: Diethyl ether ; 12 h, reflux
11.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane , Water ; 2 h, rt
12.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
13.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ; 1 h, rt
13.2 Reagents: Sodium bicarbonate ; 10 min, rt
14.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
15.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
15.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
15.3 Reagents: Ammonium chloride Solvents: Water
16.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
16.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
16.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
16.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
17.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 9

82508-32-5

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
1.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
1.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
2.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 10

82508-32-5

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
1.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
2.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
2.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
3.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 11

82508-32-5

Reaction Conditions

1.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
2.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
2.3 Reagents: Ammonium chloride Solvents: Water
3.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
3.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
3.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
4.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 12

915708-21-3

82508-32-5

Reaction Conditions

1.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ; 1 h, rt
1.2 Reagents: Sodium bicarbonate ; 10 min, rt
2.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
3.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
3.3 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
4.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
4.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
4.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
5.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 13

915708-15-5

82508-32-5

Reaction Conditions

1.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane , Water ; 2 h, rt
2.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
3.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ; 1 h, rt
3.2 Reagents: Sodium bicarbonate ; 10 min, rt
4.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
5.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
5.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
5.3 Reagents: Ammonium chloride Solvents: Water
6.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
6.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
6.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
6.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
7.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 14

676-58-4

915708-12-2

82508-32-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 1 h, -20 °C
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone , Thionyl chloride ; 0 °C; 0.5 h, rt
2.2 Reagents: Sodium Solvents: Diethyl ether ; 12 h, reflux
3.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane , Water ; 2 h, rt
4.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
5.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ; 1 h, rt
5.2 Reagents: Sodium bicarbonate ; 10 min, rt
6.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
7.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
7.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
7.3 Reagents: Ammonium chloride Solvents: Water
8.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
8.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
8.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
8.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
9.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 15

82508-32-5

Reaction Conditions

1.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 20 min, -78 °C
1.2 Solvents: Dichloromethane ; 30 min, -78 °C
1.3 Reagents: Triethylamine ; 10 min, -78 °C
1.4 Reagents: Water
2.1 Reagents: 2-Methyl-2-butene , Monosodium phosphate , Sodium chlorite Solvents: tert-Butanol , Water ; rt; 2 h, rt
3.1 Reagents: Triethylamine , Isobutyl chloroformate Solvents: Diethyl ether , Tetrahydrofuran ; 30 min, -20 °C; -20 °C → 0 °C
3.2 Solvents: Diethyl ether ; 0 °C; 3 h, rt
4.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ; 3 h, -40 °C
5.1 Solvents: Tetrahydrofuran ; 1 h, -20 °C
5.2 Reagents: Ammonium chloride Solvents: Water
6.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone , Thionyl chloride ; 0 °C; 0.5 h, rt
6.2 Reagents: Sodium Solvents: Diethyl ether ; 12 h, reflux
7.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane , Water ; 2 h, rt
8.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
9.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ; 1 h, rt
9.2 Reagents: Sodium bicarbonate ; 10 min, rt
10.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
11.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
11.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
11.3 Reagents: Ammonium chloride Solvents: Water
12.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
12.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
12.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
12.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
13.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 16

68236-10-2

82508-32-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 0 °C; 1 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 20 min, -78 °C
2.2 Solvents: Dichloromethane ; 30 min, -78 °C
2.3 Reagents: Triethylamine ; 10 min, -78 °C
2.4 Reagents: Water
3.1 Reagents: 2-Methyl-2-butene , Monosodium phosphate , Sodium chlorite Solvents: tert-Butanol , Water ; rt; 2 h, rt
4.1 Reagents: Triethylamine , Isobutyl chloroformate Solvents: Diethyl ether , Tetrahydrofuran ; 30 min, -20 °C; -20 °C → 0 °C
4.2 Solvents: Diethyl ether ; 0 °C; 3 h, rt
5.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ; 3 h, -40 °C
6.1 Solvents: Tetrahydrofuran ; 1 h, -20 °C
6.2 Reagents: Ammonium chloride Solvents: Water
7.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone , Thionyl chloride ; 0 °C; 0.5 h, rt
7.2 Reagents: Sodium Solvents: Diethyl ether ; 12 h, reflux
8.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane , Water ; 2 h, rt
9.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
10.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ; 1 h, rt
10.2 Reagents: Sodium bicarbonate ; 10 min, rt
11.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
12.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
12.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
12.3 Reagents: Ammonium chloride Solvents: Water
13.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
13.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
13.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
13.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
14.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 17

25636-49-1

82508-32-5

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 3 h, 0 °C
1.2 Reagents: Potassium sodium tartrate Solvents: Water
1.3 Reagents: Sulfuric acid Solvents: Water ; pH 4
1.4 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 2 h, rt
1.5 Reagents: Ammonium chloride Solvents: Water
1.6 Catalysts: p-Toluenesulfonic acid ; 1 h, rt
1.7 Reagents: Ammonium chloride Solvents: Water
2.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane ; 6 h, rt
3.1 Solvents: Tetrahydrofuran ; 0 °C; 1 h, rt
3.2 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 20 min, -78 °C
4.2 Solvents: Dichloromethane ; 30 min, -78 °C
4.3 Reagents: Triethylamine ; 10 min, -78 °C
4.4 Reagents: Water
5.1 Reagents: 2-Methyl-2-butene , Monosodium phosphate , Sodium chlorite Solvents: tert-Butanol , Water ; rt; 2 h, rt
6.1 Reagents: Triethylamine , Isobutyl chloroformate Solvents: Diethyl ether , Tetrahydrofuran ; 30 min, -20 °C; -20 °C → 0 °C
6.2 Solvents: Diethyl ether ; 0 °C; 3 h, rt
7.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ; 3 h, -40 °C
8.1 Solvents: Tetrahydrofuran ; 1 h, -20 °C
8.2 Reagents: Ammonium chloride Solvents: Water
9.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone , Thionyl chloride ; 0 °C; 0.5 h, rt
9.2 Reagents: Sodium Solvents: Diethyl ether ; 12 h, reflux
10.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane , Water ; 2 h, rt
11.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
12.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ; 1 h, rt
12.2 Reagents: Sodium bicarbonate ; 10 min, rt
13.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
14.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
14.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
14.3 Reagents: Ammonium chloride Solvents: Water
15.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
15.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
15.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
15.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
16.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 18

600-22-6

82508-32-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 1 h, -78 °C
1.2 Reagents: Triethylsilyl chloride ; 2 h, -78 °C → rt
1.3 Catalysts: Copper(II) triflate , 2,2-Bis[2-[4(S)-tert-butyl-1,3-oxazolinyl]]propane Solvents: Dichloromethane ; 4 h, rt; rt → -78 °C
1.4 Solvents: Dichloromethane ; 15 h, -78 °C
1.5 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 1 h
2.1 Reagents: 2,6-Lutidine Solvents: Dichloromethane ; 30 min, rt
3.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 3 h, 0 °C
3.2 Reagents: Potassium sodium tartrate Solvents: Water
3.3 Reagents: Sulfuric acid Solvents: Water ; pH 4
3.4 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 2 h, rt
3.5 Reagents: Ammonium chloride Solvents: Water
3.6 Catalysts: p-Toluenesulfonic acid ; 1 h, rt
3.7 Reagents: Ammonium chloride Solvents: Water
4.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane ; 6 h, rt
5.1 Solvents: Tetrahydrofuran ; 0 °C; 1 h, rt
5.2 Reagents: Ammonium chloride Solvents: Water
6.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 20 min, -78 °C
6.2 Solvents: Dichloromethane ; 30 min, -78 °C
6.3 Reagents: Triethylamine ; 10 min, -78 °C
6.4 Reagents: Water
7.1 Reagents: 2-Methyl-2-butene , Monosodium phosphate , Sodium chlorite Solvents: tert-Butanol , Water ; rt; 2 h, rt
8.1 Reagents: Triethylamine , Isobutyl chloroformate Solvents: Diethyl ether , Tetrahydrofuran ; 30 min, -20 °C; -20 °C → 0 °C
8.2 Solvents: Diethyl ether ; 0 °C; 3 h, rt
9.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ; 3 h, -40 °C
10.1 Solvents: Tetrahydrofuran ; 1 h, -20 °C
10.2 Reagents: Ammonium chloride Solvents: Water
11.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone , Thionyl chloride ; 0 °C; 0.5 h, rt
11.2 Reagents: Sodium Solvents: Diethyl ether ; 12 h, reflux
12.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane , Water ; 2 h, rt
13.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
14.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ; 1 h, rt
14.2 Reagents: Sodium bicarbonate ; 10 min, rt
15.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
16.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
16.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
16.3 Reagents: Ammonium chloride Solvents: Water
17.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
17.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
17.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
17.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
18.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201

Production Method 19

915708-00-8

82508-32-5

Reaction Conditions

1.1 Reagents: Dicyclohexylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 5 min, 0 °C; 3 h, rt
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; 1 h, -78 °C
2.2 Reagents: Triethylsilyl chloride ; 2 h, -78 °C → rt
2.3 Catalysts: Copper(II) triflate , 2,2-Bis[2-[4(S)-tert-butyl-1,3-oxazolinyl]]propane Solvents: Dichloromethane ; 4 h, rt; rt → -78 °C
2.4 Solvents: Dichloromethane ; 15 h, -78 °C
2.5 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 1 h
3.1 Reagents: 2,6-Lutidine Solvents: Dichloromethane ; 30 min, rt
4.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 3 h, 0 °C
4.2 Reagents: Potassium sodium tartrate Solvents: Water
4.3 Reagents: Sulfuric acid Solvents: Water ; pH 4
4.4 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 2 h, rt
4.5 Reagents: Ammonium chloride Solvents: Water
4.6 Catalysts: p-Toluenesulfonic acid ; 1 h, rt
4.7 Reagents: Ammonium chloride Solvents: Water
5.1 Reagents: Dipyridinium dichromate Solvents: Dichloromethane ; 6 h, rt
6.1 Solvents: Tetrahydrofuran ; 0 °C; 1 h, rt
6.2 Reagents: Ammonium chloride Solvents: Water
7.1 Reagents: Dimethyl sulfoxide , Oxalyl chloride Solvents: Dichloromethane ; 20 min, -78 °C
7.2 Solvents: Dichloromethane ; 30 min, -78 °C
7.3 Reagents: Triethylamine ; 10 min, -78 °C
7.4 Reagents: Water
8.1 Reagents: 2-Methyl-2-butene , Monosodium phosphate , Sodium chlorite Solvents: tert-Butanol , Water ; rt; 2 h, rt
9.1 Reagents: Triethylamine , Isobutyl chloroformate Solvents: Diethyl ether , Tetrahydrofuran ; 30 min, -20 °C; -20 °C → 0 °C
9.2 Solvents: Diethyl ether ; 0 °C; 3 h, rt
10.1 Reagents: (Trifluoromethyl)benzene Catalysts: Rhodium, tetrakis[μ-[(αS)-1,3-dihydro-α-(1-methylethyl)-1,3-dioxo-2H-benz[f]isoi… ; 3 h, -40 °C
11.1 Solvents: Tetrahydrofuran ; 1 h, -20 °C
11.2 Reagents: Ammonium chloride Solvents: Water
12.1 Reagents: 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone , Thionyl chloride ; 0 °C; 0.5 h, rt
12.2 Reagents: Sodium Solvents: Diethyl ether ; 12 h, reflux
13.1 Reagents: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone Solvents: Dichloromethane , Water ; 2 h, rt
14.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
15.1 Catalysts: Camphorsulfonic acid Solvents: Methanol ; 1 h, rt
15.2 Reagents: Sodium bicarbonate ; 10 min, rt
16.1 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
17.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 30 min, 0 °C
17.2 Solvents: Tetrahydrofuran ; 5 h, 0 °C → rt
17.3 Reagents: Ammonium chloride Solvents: Water
18.1 Reagents: Acetic acid Solvents: Water ; 0.5 h, 60 °C; 60 °C → rt
18.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7
18.3 Reagents: Dess-Martin periodinane Solvents: Dichloromethane ; 1 h, rt
18.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 7 h, rt
19.1 Reagents: 4-(Dimethylamino)pyridine ; 8 h, rt

Reference

Total synthesis of pseudolaric acid A

Geng, Zhe; et al, Angewandte Chemie, 2006, 45(37), 6197-6201